molecular formula C12H15N3O2 B8300674 8-Amino-3-carboethoxy-2,6-dimethylimidazo[1,2-a]pyridine

8-Amino-3-carboethoxy-2,6-dimethylimidazo[1,2-a]pyridine

Cat. No.: B8300674
M. Wt: 233.27 g/mol
InChI Key: JCYLOXBHTIKQGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Amino-3-carboethoxy-2,6-dimethylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15N3O2

Molecular Weight

233.27 g/mol

IUPAC Name

ethyl 8-amino-2,6-dimethylimidazo[1,2-a]pyridine-3-carboxylate

InChI

InChI=1S/C12H15N3O2/c1-4-17-12(16)10-8(3)14-11-9(13)5-7(2)6-15(10)11/h5-6H,4,13H2,1-3H3

InChI Key

JCYLOXBHTIKQGL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C2N1C=C(C=C2N)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 2,3-diamino-5-methyl-pyridine (4.0 g, 32.5 mmol) and (5.9 g, 36.0 mmol) of ethyl—chloroacetoacetate in 75 ml abs. ethanol was refluxed over night. The ethanol was evaporated under reduced pressure. The residue was dissolved in 2 M HCl and washed 3 times with diethyl ether, pH was adjusted to 9 and extracted 3 times with dichloromethane. The organic layer was dried over anhydrous sodium sulfate and evaporated. The residue was purified by column chromatography on silica gel with dichloromethane: methanol 95:5 as eluent to give the title product 2.0 g (28%).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
5.9 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
28%

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